Cas no 288379-86-2 (2-methyl-2-(piperazin-1-yl)propanamide)

• Product Name: 2-methyl-2-(piperazin-1-yl)propanamide
• CAS No: 288379-86-2
• MF: C₈H₁₇N₃O
• MW: 171.240081548691
• MDL: MFCD12817224
• CID: 248869
• PubChem ID: 21748841
• Update Time: 2025-06-08

2-methyl-2-(piperazin-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineacetamide, a,a-dimethyl-
• 2-(Piperazin-1-yl)isobutyramide
• 2-methyl-2-(piperazin-1-yl)propanamide
• 2-METHYL-2-PIPERAZIN-1-YLPROPANAMIDE
• F50813
• 1-Piperazineacetamide,-alpha-,-alpha--dimethyl-(9CI)
• MFCD12817224
• 2-piperazin-1-yl-isobutyramide
• SCHEMBL1088468
• UVQCDRALXOGZQF-UHFFFAOYSA-N
• 288379-86-2
• AKOS005363079
• EN300-95249
• 2-piperazin-1-ylisobutyramide
• FT-0727538
• DA-25935

• MDL： MFCD12817224
• Inchi： 1S/C8H17N3O/c1-8(2,7(9)12)11-5-3-10-4-6-11/h10H,3-6H2,1-2H3,(H2,9,12)
• InChI Key： UVQCDRALXOGZQF-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)N1CCNCC1)N

Computed Properties

• Exact Mass: 171.137162174g/mol
• Monoisotopic Mass: 171.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 58.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-methyl-2-(piperazin-1-yl)propanamide

Comprehensive Analysis of 2-methyl-2-(piperazin-1-yl)propanamide (CAS No. 288379-86-2): Properties, Applications, and Research Insights

The compound 2-methyl-2-(piperazin-1-yl)propanamide (CAS No. 288379-86-2) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its molecular formula, C₈H₁₇N₃O, combines a piperazine ring with a propanamide backbone, offering versatile chemical properties. This article delves into its synthesis, applications, and relevance in modern drug discovery, addressing common queries such as "What is 2-methyl-2-(piperazin-1-yl)propanamide used for?" and "How is CAS 288379-86-2 synthesized?".

In recent years, the demand for piperazine derivatives has surged due to their role in designing central nervous system (CNS) therapeutics. Researchers highlight 2-methyl-2-(piperazin-1-yl)propanamide as a promising scaffold for modulating neurotransmitter receptors. Its amide group enhances solubility, while the methyl substitution improves metabolic stability—a critical factor in optimizing drug candidates. Studies indexed in platforms like PubMed often explore its potential in addressing neurodegenerative disorders, aligning with trending searches like "new treatments for Alzheimer's disease 2024".

The synthesis of CAS 288379-86-2 typically involves a nucleophilic substitution reaction between 1-methylpiperazine and 2-bromo-2-methylpropanamide, followed by purification via chromatography. Analytical techniques such as HPLC and NMR spectroscopy confirm its purity, a topic frequently searched as "How to analyze piperazine-based compounds?". Industrial applications prioritize its use in high-throughput screening libraries, reflecting the growing interest in AI-driven drug discovery tools.

From a regulatory perspective, 2-methyl-2-(piperazin-1-yl)propanamide is classified as a non-hazardous research chemical under standard safety protocols. However, its handling requires adherence to Good Laboratory Practices (GLP), a concern echoed in queries like "safety guidelines for handling amide derivatives". Environmental impact assessments confirm its low ecotoxicity, supporting its sustainable use in green chemistry initiatives.

Emerging trends also link this compound to precision medicine, particularly in personalized oncology. Its ability to interact with kinase enzymes has spurred investigations into targeted cancer therapies, resonating with searches such as "piperazine compounds in cancer research 2024". Collaborative studies between academia and biotech firms further validate its translational potential.

In summary, 2-methyl-2-(piperazin-1-yl)propanamide (CAS No. 288379-86-2) exemplifies the intersection of medicinal chemistry and cutting-edge therapeutics. Its multifaceted applications—from CNS drug development to cancer research—underscore its value in addressing global health challenges. As research evolves, this compound is poised to remain a focal point for innovation, answering pressing questions like "What are the latest breakthroughs in piperazine pharmacology?"